3-((2-(1H-indol-3-yl)-2-oxoethyl)thio)-7-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 7-(3,4-dimethylphenyl)-3-[2-(1H-indol-3-yl)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C23H19N5O2S/c1-14-7-8-16(11-15(14)2)27-9-10-28-21(22(27)30)25-26-23(28)31-13-20(29)18-12-24-19-6-4-3-5-17(18)19/h3-12,24H,13H2,1-2H3
• InChI Key: SJDBGEKSZQRWPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)C4=CNC5=CC=CC=C54)C2=O)C
• Molecular Formula: C23H19N5O2S
• Molecular Weight: 429.5 g/mol
• CAS No.: 1216796-81-4

Description

3-((2-(1H-indol-3-yl)-2-oxoethyl)thio)-7-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C23H19N5O2S and its molecular weight is 429.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A notable application of compounds similar to the one involves their antimicrobial properties. For instance, Hassan (2013) discussed the synthesis of 2-pyrazolines and 2-pyrazoline derivatives bearing benzenesulfonamide moieties, which showed significant antimicrobial activity against various organisms such as E. coli and S. aureus. These findings suggest potential for developing new antimicrobial agents (Hassan, 2013).

Biological Activities in Medicinal Chemistry

Research by Abdallah et al. (2005) and Mallisetty et al. (2022) further supports the relevance of these compounds in medicinal chemistry. Abdallah et al. synthesized 7-arylazo-7H-pyrazolo[5,1-c][1,2,4]triazol-6(5H)-ones and 7-arylhydrazono-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazines, evaluating their biological activities. Mallisetty et al.'s study involved the synthesis of 1,2,4-triazole linked to pyrazole derivatives with significant antibacterial and anticancer activity (Abdallah et al., 2005); (Mallisetty et al., 2022).

Anticancer Potential

The anticancer potential of these compounds is highlighted by Abdelhamid et al. (2016), who synthesized new 3-Heteroarylindoles showing moderate to high anticancer activity against the MCF-7 human breast carcinoma cell line (Abdelhamid et al., 2016).

Synthesis Methods and Pharmaceutical Applications

Kulikovska et al. (2014) presented an effective scheme for synthesizing 3,7-disubstituted [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-ones, noting their potential as pharmacological objects with various biological activities (Kulikovska et al., 2014).

Antiviral and Antitumoral Activities

The study by Jilloju et al. (2021) focused on synthesizing derivatives with significant in vitro antiviral and antitumoral activities, underlining the versatility of these compounds in different areas of therapeutic research (Jilloju et al., 2021).